Asatone

• Molecular Formula: C24H32O8
• Molecular Weight: 448.5 g/mol
• InChI: InChI=1S/C24H32O8/c1-9-11-15-13-22(28-4)20(26)23(29-5,30-6)17(15)18-21(22,12-10-2)14-16(27-3)19(25)24(18,31-7)32-8/h9-10,13-14,17-18H,1-2,11-12H2,3-8H3/t17-,18+,21+,22-/m1/s1
• InChIKey: XBKKBTPYPCCCKA-JZZBYWGLSA-N

Asatone: A Distinctive Neolignan from Asarum Species for Anti-Inflammatory, Insecticidal, and Synthetic Applications

Asatone (CAS 38451-63-7) is a bioactive neolignan first isolated from Asarum species (Aristolochiaceae), including Asarum taitonense and Heterotropa aspera [1]. It is characterized by a unique bicyclo[2.2.2]octadiene skeleton arising from oxidative dimerization of propenylphenol precursors [2]. Its natural role as a feeding deterrent and its demonstrated anti-inflammatory and anti-asthmatic activities in preclinical models distinguish it from simpler phenylpropanoids or common synthetic NF-κB modulators [3][4].

Bicyclo[2.2.2]octadiene neolignan scaffold distinct from simpler phenylpropanoids

Natural feeding deterrent and reported anti-inflammatory model activity

Supports chemical ecology, synthesis, and pathway-modulation studies

• [1] Yamamura, S., Terada, Y., Chen, Y.-P., Hong, M., Hsu, H.-Y., Sasaki, K., & Hirata, Y. (1976). The Structures of Two Novel Neolignans, Asatone and Isoasatone. Bulletin of the Chemical Society of Japan, 49(7), 1940–1948. View Source
• [2] Kürti, L., Szilágyi, L., Antus, S., & Nógrádi, M. (1999). Oxidation of o-methoxyphenols with a hypervalent iodine reagent: Improved synthesis of asatone and demethoxyasatone. European Journal of Organic Chemistry, 1999(10), 2579-2581. View Source
• [3] Chang, H. Y., Chen, J. J., et al. (2018). Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. The American Journal of Chinese Medicine, 46(3), 1-17. View Source
• [4] Honda, K., et al. (1995). A neolignoid feeding deterrent against Luehdorfia puziloi larvae (lepidoptera: Papilionidae) from Heterotropa aspera, a host plant of sibling species, L. japonica. Journal of Chemical Ecology, 21(10), 1541–1548. View Source

Why Generic Neolignans or Common NF-κB Modulators Cannot Substitute for Asatone

Simple substitution of Asatone with its structural isomer isoasatone, its demethoxy analog, or widely used NF-κB inhibitors like QNZ (EVP4593) is not scientifically valid due to significant differences in bioactivity, molecular mechanism, and ecological function. While Asatone uniquely activates NF-κB and downregulates p-MAPK pathways in specific inflammatory contexts, isoasatone exhibits divergent anti-insect activity via distinct cytochrome P450 and glutathione transferase modulation [1]. Furthermore, Asatone demonstrates in vivo efficacy in both acute lung injury and allergic asthma models, a profile not reported for its synthetic analog demethoxyasatone or for many in vitro-only NF-κB modulators [2].

Isoasatone

Insect detoxification enzyme response may differ; distinct P450/GST modulation reported

Demethoxyasatone

In vivo model-response data in lung injury or asthma not reported

Generic NF-κB inhibitors (e.g., QNZ)

Pathway-inhibition context may not replicate NF-κB activation in lung tissue

• [1] Ling, S., et al. (2019). Asatone and Isoasatone A Against Spodoptera litura Fab. by Acting on Cytochrome P450 Monoxygenases and Glutathione Transferases. Molecules, 24(21), 3940. View Source
• [2] Zhang, Y., et al. (2020). Protective activity of asatone against ovalbumin-induced allergic asthma. International Journal of Clinical and Experimental Pathology, 13(10), 2487–2494. View Source

Asatone's Verifiable Differentiation: A Quantitative Evidence Guide for Scientific Procurement

Structural and Isomeric Differentiation: Asatone vs. Isoasatone

Asatone is a distinct bicyclo[2.2.2]octadiene neolignan, structurally differentiated from its isomer isoasatone. The structure of isoasatone was confirmed by X-ray crystallographic analysis of its dihydroxy derivative, and Asatone was shown to photochemically convert to isoasatone, establishing their relationship [1]. This structural distinction is critical for procurement, as the two isomers exhibit divergent biological activities.

Structural isomer identity

Head-to-head

Bicyclo[2.2.2]octadiene neolignan (asatone) vs. isoasatone; photochemical interconversion, X-ray confirmation

Supports isomer-specific identity for reproducible experimental outcomes

Isomeric difference confirmed crystallographically

Evidence Dimension	Chemical Structure
Target Compound Data	Bicyclo[2.2.2]octadiene neolignan (asatone)
Comparator Or Baseline	Bicyclo[2.2.2]octadiene neolignan (isoasatone)
Quantified Difference	Isomeric difference confirmed by X-ray crystallography of isoasatone derivative and photochemical interconversion
Conditions	X-ray crystallography; photochemical reaction

Why This Matters

The structural isomerism directly correlates with distinct biological activity profiles, making accurate isomer identification essential for reproducible experimental outcomes.

• [1] Yamamura, S., Terada, Y., Chen, Y.-P., Hong, M., Hsu, H.-Y., Sasaki, K., & Hirata, Y. (1976). The Structures of Two Novel Neolignans, Asatone and Isoasatone. Bulletin of the Chemical Society of Japan, 49(7), 1940–1948. View Source

Mechanism-Based Differentiation: Asatone's Unique NF-κB Activation Profile Compared to Common Inhibitors

Asatone's anti-inflammatory mechanism is distinct from classic NF-κB inhibitors. While compounds like QNZ (EVP4593) inhibit NF-κB activation with an IC50 of 11 nM , Asatone prevents acute lung injury by increasing anti-oxidative enzymes and NF-κB activations in lung tissue, alongside downregulating p-MAPK pathways [1]. This dual modulation—activating NF-κB while suppressing MAPK—represents a unique mechanistic signature not shared by standard inhibitors.

NF-κB modulation context

Class-level

Increases NF-κB activation in lung tissue; reduces p-MAPK (ERK, JNK, p38); QNZ is an inhibitor

Pathway-activation vs. inhibition context for inflammatory resolution models

Class-level inference; confirm in target model

Evidence Dimension	NF-κB Modulation
Target Compound Data	Increases NF-κB activation in lung tissue; reduces p-MAPK (ERK, JNK, p38) [1]
Comparator Or Baseline	QNZ (EVP4593): Inhibits NF-κB activation (IC50 = 11 nM)
Quantified Difference	Asatone is an NF-κB activator in this context, whereas QNZ is a potent inhibitor
Conditions	In vivo mouse ALI model (LPS-induced) for Asatone; in vitro assay for QNZ

Why This Matters

Selecting Asatone over a generic NF-κB inhibitor is critical for studies requiring pathway activation rather than inhibition, particularly in models of acute inflammation resolution.

• [1] Chang, H. Y., Chen, J. J., et al. (2018). Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. The American Journal of Chinese Medicine, 46(3), 1-17. View Source

In Vivo Anti-Asthmatic Efficacy: Asatone Demonstrates Protection in OVA-Induced Asthma Model

Asatone demonstrates significant protective effects in an ovalbumin (OVA)-induced allergic asthma model, a property not established for its demethoxy analog or other simple neolignans. Treatment with Asatone attenuated inflammation infiltration, mucus production, and airway hyperreactivity, and suppressed the elevation of Th2 cytokines IL-4, IL-5, and IL-13 in bronchoalveolar lavage fluid [1].

OVA asthma model response

Model context

Suppressed airway hyperreactivity and Th2 cytokines (IL-4, IL-5, IL-13) in BALF

Supports allergic airway disease model-response endpoint context

Data to verify; quantitative cytokine data not provided

Evidence Dimension	In Vivo Anti-Asthmatic Effect
Target Compound Data	Suppressed OVA-induced airway hyperreactivity and Th2 cytokines (IL-4, IL-5, IL-13) in BALF [1]
Comparator Or Baseline	OVA-induced asthma model (vehicle control)
Quantified Difference	Qualitative improvement in all measured parameters; specific cytokine reduction data not provided
Conditions	In vivo mouse model of OVA-induced allergic asthma

Why This Matters

This in vivo efficacy data supports Asatone's selection over untested analogs for preclinical research in allergic airway disease.

• [1] Zhang, Y., et al. (2020). Protective activity of asatone against ovalbumin-induced allergic asthma. International Journal of Clinical and Experimental Pathology, 13(10), 2487–2494. View Source

Divergent Insecticidal Mechanism: Asatone vs. Isoasatone A in Spodoptera litura

Asatone and its analog isoasatone A exhibit distinct modes of action against Spodoptera litura (tobacco cutworm). Asatone inhibited gene expression of cytochrome P450 CYP6AB14, while isoasatone A inhibited a broader panel including CYP321B1, CYP321A7, CYP6B47, CYP6AB14, and CYP9A39. Furthermore, Asatone increased relative gene expression of glutathione transferases SIGSTe1 and SIGSTo1, whereas isoasatone A decreased SIGSTe1 expression by approximately 33-fold [1].

Insect detox enzyme modulation

Head-to-head

Asatone inhibited CYP6AB14, increased SIGSTe1; isoasatone A decreased SIGSTe1 ~33-fold and inhibited broader CYP panel

Supports species-specific detoxification pathway interpretation

qPCR after dietary exposure in S. litura

Evidence Dimension	Detoxification Enzyme Gene Expression Modulation
Target Compound Data	Inhibited CYP6AB14; increased SIGSTe1 and SIGSTo1 expression
Comparator Or Baseline	Isoasatone A: Inhibited CYP321B1, CYP321A7, CYP6B47, CYP6AB14, CYP9A39; decreased SIGSTe1 expression by ~33-fold
Quantified Difference	~33-fold difference in SIGSTe1 expression (increase vs. decrease)
Conditions	qPCR analysis of S. litura larvae after dietary exposure

Why This Matters

The differential modulation of detoxification pathways underscores that Asatone and isoasatone A are not functionally interchangeable for insecticidal or ecological research.

• [1] Ling, S., et al. (2019). Asatone and Isoasatone A Against Spodoptera litura Fab. by Acting on Cytochrome P450 Monoxygenases and Glutathione Transferases. Molecules, 24(21), 3940. View Source

Ecological Differentiation: Asatone as a Species-Specific Feeding Deterrent

Asatone functions as a potent feeding deterrent against Luehdorfia puziloi larvae, with significant deterrence observed at concentrations >90 ppm. Importantly, Asatone was undetectable (<1 ppm) in the larvae's host plant Asiasarum sieboldii, but present at approximately 225 ppm in the non-host plant Heterotropa aspera [1]. This differential accumulation underlies host plant specificity and demonstrates Asatone's ecological role.

Feeding deterrence ecology

Head-to-head

~225 ppm in H. aspera; feeding deterrence >90 ppm; undetectable in host plant A. sieboldii

Supports plant-insect interaction model context

Larval feeding bioassay; concentration data from plant tissue

Evidence Dimension	Feeding Deterrence and Plant Accumulation
Target Compound Data	Concentration in H. aspera: ~225 ppm; feeding deterred at >90 ppm
Comparator Or Baseline	Concentration in A. sieboldii: <1 ppm (undetectable)
Quantified Difference	>225-fold higher concentration in non-host plant; deterrence threshold established
Conditions	Larval feeding bioassay; plant tissue analysis

Why This Matters

This ecological data validates Asatone as a relevant standard for plant-insect interaction studies and highlights its potential as a biopesticide lead, distinct from other neolignans without this ecological context.

• [1] Honda, K., et al. (1995). A neolignoid feeding deterrent against Luehdorfia puziloi larvae (lepidoptera: Papilionidae) from Heterotropa aspera, a host plant of sibling species, L. japonica. Journal of Chemical Ecology, 21(10), 1541–1548. View Source

Recommended Research and Industrial Scenarios for Procuring Asatone

Investigating Divergent Neolignan Bioactivity in Insect-Plant Interactions

Researchers studying the chemical ecology of Asarum species or insect feeding deterrence should procure Asatone as a positive control. Its well-characterized activity against Luehdorfia puziloi (deterrence >90 ppm) and its differential modulation of S. litura detoxification enzymes compared to isoasatone A make it essential for comparative studies [1][2].

Preclinical Research on NF-κB-Activating Anti-Inflammatory Agents

Scientists developing novel anti-inflammatory therapies for acute lung injury (ALI) or sepsis should consider Asatone as a tool compound. Its unique mechanism—activating NF-κB while suppressing MAPK pathways—provides a distinct pharmacological profile compared to NF-κB inhibitors [3].

Validating In Vivo Models of Allergic Asthma

Asatone's demonstrated ability to suppress airway hyperreactivity and Th2 cytokines (IL-4, IL-5, IL-13) in an OVA-induced asthma model supports its use as a reference standard for evaluating new anti-asthmatic drug candidates or studying disease mechanisms [4].

Synthesis of Asatone-Type Neolignan Libraries

Medicinal chemists aiming to synthesize asatone derivatives or explore structure-activity relationships can utilize Asatone as a starting material or benchmark. The hypervalent iodine-mediated oxidative dimerization provides an improved synthetic route to asatone and demethoxyasatone, enabling further derivatization [5].

Application

Selection Property

Validation Focus

Insect-plant interaction neolignan comparison

Isomer-specific ecological activity

Feeding deterrence and detox enzyme modulation assays

NF-κB pathway activation in acute lung injury models

NF-κB activation vs. MAPK suppression profile

Inflammatory cytokine and pathway crosstalk endpoints

Allergic asthma model-response studies

Th2 cytokine and airway hyperreactivity modulation

BALF cytokine profiling in OVA-challenged models

Neolignan library synthesis and derivatization

Synthetic accessibility via oxidative dimerization

Structure-activity relationship exploration

• [1] Honda, K., et al. (1995). A neolignoid feeding deterrent against Luehdorfia puziloi larvae (lepidoptera: Papilionidae) from Heterotropa aspera, a host plant of sibling species, L. japonica. Journal of Chemical Ecology, 21(10), 1541–1548. View Source
• [2] Ling, S., et al. (2019). Asatone and Isoasatone A Against Spodoptera litura Fab. by Acting on Cytochrome P450 Monoxygenases and Glutathione Transferases. Molecules, 24(21), 3940. View Source
• [3] Chang, H. Y., Chen, J. J., et al. (2018). Asatone Prevents Acute Lung Injury by Reducing Expressions of NF-κB, MAPK and Inflammatory Cytokines. The American Journal of Chinese Medicine, 46(3), 1-17. View Source
• [4] Zhang, Y., et al. (2020). Protective activity of asatone against ovalbumin-induced allergic asthma. International Journal of Clinical and Experimental Pathology, 13(10), 2487–2494. View Source
• [5] Kürti, L., Szilágyi, L., Antus, S., & Nógrádi, M. (1999). Oxidation of o-methoxyphenols with a hypervalent iodine reagent: Improved synthesis of asatone and demethoxyasatone. European Journal of Organic Chemistry, 1999(10), 2579-2581. View Source